Cas no 284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester)

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester structure
284030-61-1 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
CAS No:284030-61-1
Molecular Formula:C16H14FN3O2
Molecular Weight:299.299666881561
CID:1434629

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
    • 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
    • InChIKey: POEUEIJDOLLSQC-UHFFFAOYSA-N
    • Inchi: 1S/C16H14FN3O2/c1-9-5-3-4-6-11(9)20-14-10(16(21)22-2)7-12-15(13(14)17)19-8-18-12/h3-8,20H,1-2H3,(H,18,19)
    • SMILES: C1NC2=C(F)C(NC3=CC=CC=C3C)=C(C(OC)=O)C=C2N=1

Computed Properties

  • Exact Mass: 299.10712

Experimental Properties

  • PSA: 67.01
  • Boiling Point: 508.9±50.0 °C(Predicted)
  • pka: 10.58±0.30(Predicted)
  • Density: 1.363±0.06 g/cm3(Predicted)

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.